![molecular formula C5H2Cl2IN B1394885 2,5-Dichloro-4-iodopyridine CAS No. 796851-03-1](/img/structure/B1394885.png)
2,5-Dichloro-4-iodopyridine
Overview
Description
2,5-Dichloro-4-iodopyridine is a chemical compound with the molecular formula C5H2Cl2IN . It has an average mass of 273.887 Da and a monoisotopic mass of 272.860901 Da .
Synthesis Analysis
The synthesis of this compound involves a two-stage process . The first stage involves the reaction of 2,5-dichloropyridine with n-butyllithium and diisopropylamine in tetrahydrofuran at -78°C under an inert atmosphere . The second stage involves the addition of iodine to the resulting mixture . The yield of this synthesis process is approximately 53% .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring which is a six-membered ring with one nitrogen atom and five carbon atoms . The pyridine ring is substituted at the 2nd and 5th positions with chlorine atoms and at the 4th position with an iodine atom .Physical And Chemical Properties Analysis
This compound has a density of 2.1±0.1 g/cm3, a boiling point of 278.7±35.0 °C at 760 mmHg, and a flash point of 122.4±25.9 °C . It has a molar refractivity of 47.0±0.3 cm3, a polar surface area of 13 Å2, and a molar volume of 128.6±3.0 cm3 .Scientific Research Applications
Selective Functionalization
2,5-Dichloro-4-iodopyridine exhibits unique selective functionalization properties. Marzi, Bigi, and Schlosser (2001) demonstrated that depending on the choice of reagents, this compound can undergo deprotonation at different positions, showcasing its flexibility in organic synthesis (Marzi, Bigi, & Schlosser, 2001).
Regiochemical Flexibility
The regiochemical flexibility of this compound allows for selective functionalization at various positions on the pyridine ring. Bobbio and Schlosser (2001) explored its use in deprotonation studies, highlighting its potential as a valuable building block for pharmaceutical research (Bobbio & Schlosser, 2001).
Formation of Iodo[1,3]dioxolo[4,5‐c]pyridines
Lechel et al. (2012) discovered the unexpected formation of iodo[1,3]dioxolo[4,5-c]pyridines from this compound. This highlights its unexpected behavior in certain reactions, which can lead to novel pyridine-containing macrocycles (Lechel et al., 2012).
Creation of Structural Manifolds
This compound can be used to create various structural manifolds. Schlosser and Bobbio (2002) demonstrated its transformation into different substrates, showcasing its versatility in synthesizing a range of compounds (Schlosser & Bobbio, 2002).
Synthesis of Heterocyclic Compounds
Banks, Haszeldine, and Phillips (1977) utilized this compound for the synthesis of heterocyclic polyfluoro-compounds, demonstrating its utility in creating complex organic structures (Banks, Haszeldine, & Phillips, 1977).
Non-Symmetrical Alkynylpyridines Synthesis
Rivera et al. (2019) studied this compound for the chemoselective synthesis of non-symmetrical alkynylpyridines, highlighting its role in facilitating diverse chemical reactions (Rivera et al., 2019).
Safety and Hazards
2,5-Dichloro-4-iodopyridine is classified as Acute Toxicity (Oral) Category 4, Acute Toxicity (Dermal) Category 4, Skin Corrosion/Irritation Category 2, Serious Eye Damage/Eye Irritation Category 2, Acute Toxicity (Inhalation) Category 4, and Specific Target Organ Toxicity - Single Exposure . It should be stored in a dark place under an inert atmosphere at 2-8°C .
Future Directions
properties
IUPAC Name |
2,5-dichloro-4-iodopyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2IN/c6-3-2-9-5(7)1-4(3)8/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWCZLVRNVBSAPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Cl)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50694736 | |
Record name | 2,5-Dichloro-4-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50694736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.88 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
796851-03-1 | |
Record name | 2,5-Dichloro-4-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50694736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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